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Compound of Interest

Compound Name: Bis(2-ethylhexyl) dithiodiacetate

Cat. No.: B1607718

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bis(2-ethylhexyl) dithiodiacetate is an organosulfur compound characterized by a disulfide
linkage and two ester functional groups.[1] The presence of the disulfide bond makes it a
reactive molecule with potential applications in materials science and as a chemical
intermediate.[1] The two bulky 2-ethylhexyl groups confer significant oil-solubility (lipophilicity),
suggesting its utility in non-polar media such as lubricants or polymer matrices.[1] This guide
provides a comprehensive overview of its molecular structure, synthesis, and known properties
based on available data.

Molecular Structure and Identification

Bis(2-ethylhexyl) dithiodiacetate is structurally defined as the diester of dithiodiacetic acid
and 2-ethylhexanol.[1] The core of the molecule is the dithiodiacetate group, which contains a
disulfide (-S-S-) bond.

Chemical Identifiers

A summary of the key chemical identifiers for Bis(2-ethylhexyl) dithiodiacetate is provided in
the table below.
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Identifier Value Reference

CAS Number 62268-47-7 [1][2][3]

Molecular Formula C20H3804S2 [1]

Molecular Weight 406.6 g/mol [1]
2-ethylhexyl 2-[[2-(2-

IUPAC Name ethylhexoxy)-2- [4]

oxoethyl]disulfanyl]lacetate

SMILES String

CCCCC(CC)COC(=0)CSSCC(
=0)OCC(CC)CCCC

[4]

InChl Key

YREDCFUZMPDCSM-
UHFFFAOYSA-N

[1]14]

Physicochemical Properties

Detailed experimental physicochemical data for Bis(2-ethylhexyl) dithiodiacetate is not

readily available in the public domain. However, computational predictions from publicly

available databases provide some insight into its properties.

Property Predicted Value Reference
XLogP3 7 [4]
Hydrogen Bond Donor Count 0 [4]
Hydrogen Bond Acceptor

C);untg p 4 4]
Rotatable Bond Count 19 [4]

It is described as a clear, oily liquid that is insoluble in water but soluble in organic solvents like

ethanol and ether.[1]

Synthesis
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The primary route for the synthesis of Bis(2-ethylhexyl) dithiodiacetate is the Fischer
esterification of dithiodiacetic acid with 2-ethylhexanol.[1] This reaction is typically catalyzed by
a strong acid, such as sulfuric acid or p-toluenesulfonic acid.

Proposed Experimental Protocol

While a specific, detailed protocol for the synthesis of Bis(2-ethylhexyl) dithiodiacetate is not
available, a general procedure can be inferred from standard esterification methods for similar
compounds.

Materials:

o Dithiodiacetic acid

2-Ethylhexanol (in excess)

Sulfuric acid (catalytic amount)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)

Organic solvent (e.g., diethyl ether or dichloromethane for extraction)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a Dean-Stark
trap, combine dithiodiacetic acid and an excess of 2-ethylhexanol.

o Catalysis: Add a catalytic amount of concentrated sulfuric acid to the mixture.

« Esterification: Heat the reaction mixture to reflux. The water produced during the reaction will
be collected in the Dean-Stark trap, driving the equilibrium towards the product.

o Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography
(TLC) or by observing the cessation of water collection.

o Workup:
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[e]

Cool the reaction mixture to room temperature.

o

Dilute the mixture with an organic solvent like diethyl ether.

Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize the

[¢]

acid catalyst, followed by washing with brine.

[¢]

Dry the organic layer over anhydrous magnesium sulfate.

 Purification:
o Filter the drying agent.
o Remove the solvent under reduced pressure using a rotary evaporator.

o The resulting crude product can be further purified by vacuum distillation or column
chromatography to yield pure Bis(2-ethylhexyl) dithiodiacetate.

The following diagram illustrates the general workflow for the synthesis of Bis(2-ethylhexyl)
dithiodiacetate.

Purification
(Vacuum Distillation or
Column Chromatography)

Bis(2-ethylhexyl)
dithiodiacetate

Dithiodiacetic Acid + Esterification
Ui (EREEss) < (Reflux with water removal)
Acid Catalyst (H2S04)

Workup
(Neutralization, Extraction)

Click to download full resolution via product page
Synthesis workflow for Bis(2-ethylhexyl) dithiodiacetate.

Reactivity

The key reactive site in Bis(2-ethylhexyl) dithiodiacetate is the disulfide bond.[1] This bond
can be cleaved under reducing conditions to yield two molecules of the corresponding thiol, 2-
ethylhexyl thioglycolate.[1] Common reducing agents for this transformation include sodium
borohydride and lithium aluminum hydride.[1]

The following diagram depicts the reductive cleavage of the disulfide bond.
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Bis(2-ethylhexyl) Reduction
dithiodiacetate

2 x 2-Ethylhexyl
[ e thioglycolate
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Click to download full resolution via product page
Reductive cleavage of Bis(2-ethylhexyl) dithiodiacetate.

Biological Activity and Applications

There is currently no specific information available in the public domain regarding the biological
activity, toxicological profile, or applications in drug development of Bis(2-ethylhexyl)
dithiodiacetate. While other "bis(2-ethylhexyl)" esters, such as the phthalate, have been
extensively studied, it is not scientifically sound to extrapolate those findings to the
dithiodiacetate derivative due to the significant structural and chemical differences imparted by
the disulfide linkage.

Conclusion

Bis(2-ethylhexyl) dithiodiacetate is a molecule with a well-defined structure, but it remains a
poorly characterized compound in terms of its experimental physicochemical properties and
biological activity. The information available suggests a straightforward synthesis via Fischer
esterification. The presence of the reactive disulfide bond and the lipophilic 2-ethylhexyl chains
are its most notable structural features, suggesting potential for further research into its
material properties and chemical reactivity. For researchers and drug development
professionals, this compound represents an area with a significant lack of data, which may
present opportunities for novel investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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